4-(1-ethylpropyl)-2-(4-nitrophenyl)hexahydro-4H-1,3-benzodioxine

• IUPAC Name: 2-(4-nitrophenyl)-4-pentan-3-yl-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3]dioxine
• InChI: InChI=1S/C19H27NO4/c1-3-13(4-2)18-16-7-5-6-8-17(16)23-19(24-18)14-9-11-15(12-10-14)20(21)22/h9-13,16-19H,3-8H2,1-2H3
• InChI Key: JZAOGXMHBXOVBR-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1C2CCCCC2OC(O1)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H27NO4
• Molecular Weight: 333.4 g/mol

Description

4-(1-ethylpropyl)-2-(4-nitrophenyl)hexahydro-4H-1,3-benzodioxine, also known as EPH, is a chemical compound that belongs to the family of dioxanes. It has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The exact mechanism of action of 4-(1-ethylpropyl)-2-(4-nitrophenyl)hexahydro-4H-1,3-benzodioxine is not fully understood, but it is believed to act as a modulator of GABA-A receptors. GABA-A receptors are ionotropic receptors that are activated by the neurotransmitter GABA, leading to the inhibition of neuronal activity. This compound is thought to enhance the activity of GABA-A receptors, resulting in increased inhibition of neuronal activity and the associated anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been demonstrated to increase the levels of GABA in the brain, leading to enhanced inhibitory neurotransmission. This compound has also been shown to decrease the levels of glutamate, an excitatory neurotransmitter, which may contribute to its anticonvulsant effects. In addition, this compound has been shown to increase the levels of serotonin and dopamine, two neurotransmitters that play a crucial role in mood regulation.

Advantages and Limitations for Lab Experiments

4-(1-ethylpropyl)-2-(4-nitrophenyl)hexahydro-4H-1,3-benzodioxine has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, it also has some limitations, including its high cost and limited availability. In addition, this compound is a controlled substance, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(1-ethylpropyl)-2-(4-nitrophenyl)hexahydro-4H-1,3-benzodioxine. One potential area of research is the development of new drugs based on the structure of this compound for the treatment of neurological disorders. Another area of research is the investigation of the potential use of this compound as a ligand for other ionotropic receptors, such as NMDA receptors. Finally, the synthesis of new analogs of this compound with improved pharmacological properties may also be a promising direction for future research.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The study of this compound has the potential to contribute to the development of new drugs for the treatment of neurological disorders and to the advancement of our understanding of ionotropic receptors.

Synthesis Methods

The synthesis of 4-(1-ethylpropyl)-2-(4-nitrophenyl)hexahydro-4H-1,3-benzodioxine involves the reaction of 4-nitrobenzaldehyde with 1-ethylpropylamine in the presence of sodium borohydride as a reducing agent. The resulting product is then hydrogenated in the presence of palladium on carbon catalyst to obtain this compound. The overall reaction mechanism involves the reduction of the nitro group to an amine group, followed by the formation of a dioxane ring through intramolecular cyclization.

Scientific Research Applications

4-(1-ethylpropyl)-2-(4-nitrophenyl)hexahydro-4H-1,3-benzodioxine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to possess anticonvulsant, anxiolytic, and antidepressant properties, making it a promising candidate for the development of new drugs for the treatment of neurological disorders. This compound has also been investigated for its potential use as a ligand for GABA-A receptors, which play a crucial role in the regulation of neuronal activity in the brain.